Cas no 477858-03-0 (3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide)

• Product Name: 3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide
• CAS No: 477858-03-0
• MF: C₁₉H₁₃ClF₃NOS₂
• MW: 427.890831708908
• CID: 5715685
• PubChem ID: 2767965
• Update Time: 2023-10-15

3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-(methylsulfanyl)-N-[4-(trifluoromethyl)phenyl]-2-thiophenecarboxamide
• 11P-565S
• 3-(4-chlorophenyl)-5-(methylsulfanyl)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide
• AKOS005079071
• 3-(4-chlorophenyl)-5-methylsulfanyl-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide
• 477858-03-0
• 2-Thiophenecarboxamide, 3-(4-chlorophenyl)-5-(methylthio)-N-[4-(trifluoromethyl)phenyl]-
• 3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide

• Inchi： 1S/C19H13ClF3NOS2/c1-26-16-10-15(11-2-6-13(20)7-3-11)17(27-16)18(25)24-14-8-4-12(5-9-14)19(21,22)23/h2-10H,1H3,(H,24,25)
• InChI Key： NZUZGWRXXORVAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(SC)SC=1C(NC1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 427.0079186g/mol
• Monoisotopic Mass: 427.0079186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 453.4±45.0 °C(Predicted)
• pka: 11.07±0.70(Predicted)